Cas no 885280-13-7 (2-(4-Fluorophenyl)thiazol-4-ylmethanol)

2-(4-Fluorophenyl)thiazol-4-ylmethanol structure
885280-13-7 structure
Product Name:2-(4-Fluorophenyl)thiazol-4-ylmethanol
CAS No:885280-13-7
MF:C10H8FNOS
MW:209.24002456665
MDL:MFCD06738386
CID:711731
PubChem ID:39242197
Update Time:2025-04-19

2-(4-Fluorophenyl)thiazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (2-(4-Fluorophenyl)thiazol-4-yl)methanol
    • [2-(4-fluorophenyl)-1,3-thiazol-4-yl]methanol
    • [2-(4-FLUOROPHENYL)THIAZOL-4-YL]METHANOL
    • 2-(4-Fluorophenyl)-4-thiazolemethanol
    • 4-Thiazolemethanol,2-(4-fluorophenyl)-
    • [2-(4-Fluoro-phenyl)-thiazol-4-yl]-methanol
    • FT-0722187
    • A19606
    • MFCD06738386
    • A1-33304
    • SCHEMBL2226112
    • AKOS009116120
    • CS-0341976
    • AB27055
    • 885280-13-7
    • DTXSID80653578
    • QTKNJWCGPSLBSS-UHFFFAOYSA-N
    • (2S)-1-[(2S)-2-[[(1S)-1-Carboxy-3-phenyl-propyl]amino]propanoyl]pyrrolidine-2-carboxylicacid
    • DB-077831
    • G62090
    • 2-(4-Fluorophenyl)thiazol-4-ylmethanol
    • MDL： MFCD06738386
    • Inchi： 1S/C10H8FNOS/c11-8-3-1-7(2-4-8)10-12-9(5-13)6-14-10/h1-4,6,13H,5H2
    • InChI Key： QTKNJWCGPSLBSS-UHFFFAOYSA-N
    • SMILES： S1C=C(CO)N=C1C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 209.03100
  • Monoisotopic Mass: 209.03106321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.36000
  • LogP: 2.44150

2-(4-Fluorophenyl)thiazol-4-ylmethanol Pricemore >>

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